Cas no 1743-98-2 (1-(2,2-diethoxyethyl)-4-fluorobenzene)

• Product Name: 1-(2,2-diethoxyethyl)-4-fluorobenzene
• CAS No: 1743-98-2
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• CID: 236131
• PubChem ID: 74453
• Update Time: 2025-05-25

1-(2,2-diethoxyethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2,2-diethoxyethyl)-4-fluoro-
• 1-(2,2-Diethoxyethyl)-4-fluorobenzene
• Benzene, 1-(2,2-diethoxyethyl)-4-fluoro-
• EINECS 217-115-9
• 1743-98-2
• SCHEMBL5758636
• NS00046820
• CS-0239210
• DTXSID50169813
• EN300-207746
• MFCD11554373
• 1-(2,2-diethoxyethyl)-4-fluorobenzene

• Inchi： 1S/C12H17FO2/c1-3-14-12(15-4-2)9-10-5-7-11(13)8-6-10/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： KHBPNUUPZGUYDW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(OCC)OCC

Computed Properties

• Exact Mass: 212.12131
• Monoisotopic Mass: 212.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,2-diethoxyethyl)-4-fluorobenzene

Research Brief on 1-(2,2-diethoxyethyl)-4-fluorobenzene (CAS: 1743-98-2) in Chemical Biology and Pharmaceutical Applications

1-(2,2-diethoxyethyl)-4-fluorobenzene (CAS: 1743-98-2) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and diagnostic agents. The presence of the fluorine atom and the diethoxyethyl moiety in its structure makes it a valuable building block for designing molecules with enhanced pharmacokinetic properties and target specificity.

Recent studies have explored the synthetic utility of 1-(2,2-diethoxyethyl)-4-fluorobenzene in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of fluorinated analogs of known drugs, aiming to improve metabolic stability and bioavailability. The fluorine atom's electronegativity and small size allow for subtle modifications in molecular interactions, which can lead to enhanced binding affinity to biological targets. Additionally, the diethoxyethyl group provides a handle for further functionalization, enabling the construction of more complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, 1-(2,2-diethoxyethyl)-4-fluorobenzene was employed as a starting material for the synthesis of a series of fluorinated kinase inhibitors. The researchers demonstrated that the incorporation of this compound into the inhibitor scaffold resulted in improved selectivity and reduced off-target effects compared to non-fluorinated analogs. The study highlighted the compound's potential in addressing challenges associated with drug resistance and toxicity in kinase-targeted therapies.

Another area of interest is the use of 1-(2,2-diethoxyethyl)-4-fluorobenzene in positron emission tomography (PET) tracer development. The fluorine-18 isotope, a common radionuclide used in PET imaging, can be introduced into the molecule, allowing for the creation of radiolabeled probes for diagnostic applications. Recent advancements in radiochemistry have enabled more efficient labeling strategies, making this compound a promising candidate for the development of next-generation imaging agents.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-(2,2-diethoxyethyl)-4-fluorobenzene. Researchers are actively exploring greener and more sustainable synthetic routes to address these issues. Recent efforts have focused on catalytic methods and flow chemistry techniques to improve yield and reduce waste generation. These advancements are expected to facilitate the broader adoption of this compound in both academic and industrial settings.

In conclusion, 1-(2,2-diethoxyethyl)-4-fluorobenzene (CAS: 1743-98-2) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a compound of interest for drug discovery, diagnostic imaging, and other biomedical applications. Ongoing research efforts are likely to uncover new uses and optimize existing methodologies, further solidifying its role in the field.